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Compound of Interest

Compound Name: 5-lododecane

Cat. No.: B15454355

Essential Safety and Handling Guide for 5-
lododecane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-lododecane. Adherence to
these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data

5-lododecane is a chemical that requires careful handling due to its potential health hazards. It
is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1]
[2] It is also sensitive to light.[1][3]

Quantitative Data Summary

Property Value Source
Molecular Formula Cl0H211 [1]
CAS Number 2050-77-3 [1]
Appearance Light yellow liquid [1]
Flash Point 96 °C /204.8 °F [3]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 5-
lododecane to prevent skin, eye, and respiratory exposure.
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PPE Category

Required Equipment

Specifications and Best
Practices

Eye Protection

Chemical splash goggles or a

face shield.

Must meet ANSI Z.87.1 1989
standard. A face shield should
be worn over safety glasses
when there is a risk of
splashing.[3][4]

Hand Protection

Chemical-resistant gloves.

Disposable nitrile gloves offer
broad short-term protection.[4]
Always inspect gloves before
use and remove them carefully
to avoid skin contamination.[1]
For prolonged contact, consult
the glove manufacturer's

chemical resistance guide.

Skin and Body Protection

Long-sleeved laboratory coat.

A Nomex® lab coat with cotton
clothing underneath is
recommended. The lab coat
should be fully buttoned to
cover as much skin as

possible.[4]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if working in a poorly

ventilated space.

Engineering controls, such as
fume hoods, should be the
primary method of exposure
control.[3][4]

Footwear

Closed-toe, closed-heel shoes.

Shoes must cover the entire
foot.[4]

Operational Plan: Safe Handling and Disposal

Handling Procedures:
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o Preparation: Ensure that a safety shower and eyewash station are readily accessible and in
close proximity to the workstation.[1][3]

» Ventilation: All handling of 5-lododecane must be performed in a well-ventilated area,
preferably within a chemical fume hood.[1][2]

e Personal Protective Equipment: Don the required PPE as outlined in the table above before
handling the chemical.

» Dispensing: Avoid generating mists or vapors.[2]

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place, protected from direct sunlight.[1][3] Incompatible materials to avoid during storage and
handling include strong oxidizing agents and strong bases.[1][3]

e Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be
removed and washed before reuse.[1]

Disposal Plan: Waste from 5-lododecane is classified as hazardous and must be disposed of
accordingly.[1]

» Waste Collection: Collect waste in a suitable, closed, and properly labeled container.[1]

e Disposal Route: Dispose of the contents and container to an approved waste disposal plant.
[1] Do not empty into drains.[1] Consult local, regional, and national hazardous waste
regulations for complete and accurate classification and disposal requirements.[3]

Emergency Procedures
Exposure Response:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1][3]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention.[1][3]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][3]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek immediate medical attention.[1][3][5]

Spill Response Workflow

The following diagram outlines the procedural steps for responding to a 5-lododecane spill.

Immediate Actions

Evacuate Area & Alert Others

l

Don Appropriate PPE

Containme% & Cleanup

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled, Closed Container

Decontamination & Disposal

y

Decontaminate Spill Area

'

Dispose of Waste as Hazardous
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. WERCS Studio - Application Error [assets.thermofisher.com]
e 2. tcichemicals.com [tcichemicals.com]
» 3. fishersci.com [fishersci.com]

e 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

» 5. sigmaaldrich.com [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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